Cas no 898790-57-3 (3-(3-Methylphenyl)-4'-thiomethylpropiophenone)

3-(3-Methylphenyl)-4'-thiomethylpropiophenone structure
898790-57-3 structure
Product Name:3-(3-Methylphenyl)-4'-thiomethylpropiophenone
CAS No:898790-57-3
MF:C17H18OS
MW:270.389223575592
MDL:MFCD07699574
CID:869431
PubChem ID:24725675
Update Time:2025-04-19

3-(3-Methylphenyl)-4'-thiomethylpropiophenone Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methylphenyl)-1-(4-methylsulfanylphenyl)propan-1-one
    • 3-(3-METHYLPHENYL)-4'-THIOMETHYLPROPIOPHENONE
    • 898790-57-3
    • MFCD07699574
    • 3-(3-Methylphenyl)-1-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID40644068
    • AKOS016021052
    • 3-(3-Methylphenyl)-4'-thiomethylpropiophenone
    • MDL： MFCD07699574
    • Inchi： 1S/C17H18OS/c1-13-4-3-5-14(12-13)6-11-17(18)15-7-9-16(19-2)10-8-15/h3-5,7-10,12H,6,11H2,1-2H3
    • InChI Key： WBXSSACDAXIWAR-UHFFFAOYSA-N
    • SMILES： S(C)C1C=CC(=CC=1)C(CCC1C=CC=C(C)C=1)=O

Computed Properties

  • Exact Mass: 270.10800
  • Monoisotopic Mass: 270.10783637g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • PSA: 42.37000
  • LogP: 4.53240

3-(3-Methylphenyl)-4'-thiomethylpropiophenone Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-(3-Methylphenyl)-4'-thiomethylpropiophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M098400-250mg
3-(3-Methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3
250mg
 $ 440.00 2022-06-04
TRC
M098400-500mg
3-(3-Methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3
500mg
 $ 735.00 2022-06-04
abcr
AB365708-1 g
3-(3-Methylphenyl)-4'-thiomethylpropiophenone; 97%
 898790-57-3
1g
 €685.20 2022-03-02
Fluorochem
205684-1g
3-(3-methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3 97%
1g
 ￡540.00 2022-02-28
Fluorochem
205684-2g
3-(3-methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3 97%
2g
 ￡1013.00 2022-02-28
Fluorochem
205684-5g
3-(3-methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3 97%
5g
 ￡2025.00 2022-02-28
abcr
AB365708-1g
3-(3-Methylphenyl)-4'-thiomethylpropiophenone, 97%; .
 898790-57-3 97%
1g
 €932.10 2025-04-15
abcr
AB365708-2g
3-(3-Methylphenyl)-4'-thiomethylpropiophenone, 97%; .
 898790-57-3 97%
2g
 €1674.30 2025-04-15
A2B Chem LLC
AH91273-1g
3-(3-Methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3 97%
1g
 $644.00 2024-04-19
A2B Chem LLC
AH91273-2g
3-(3-Methylphenyl)-4'-thiomethylpropiophenone
 898790-57-3 97%
2g
 $1169.00 2024-04-19

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